2-(2-Aminopyridin-3-yl)acetic acid
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies
- 2-(2-Aminopyridin-3-yl)acetic acid derivatives have been synthesized for structural studies. For instance, (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids were prepared from 2-aminopyridines, with their molecular conformations in solution and crystal form discussed based on NMR spectral and X-Ray data (Chui et al., 2004).
Reactivity in Chemical Synthesis
- The reactivity of 2-aminopyridine has been explored in the presence of Meldrum’s acid and aryl glyoxals or aryl aldehydes, leading to the successful synthesis of various derivatives. These reactions are performed under different conditions, demonstrating the versatility of 2-aminopyridine in chemical synthesis (Asadi et al., 2021).
Crystal Structure Analysis
- The crystal structure of compounds containing 2-aminopyridine, such as fluroxypyr, has been analyzed. This includes studying the hydrogen bonds and weak π–π interactions in these structures (Park et al., 2016).
Ligand Synthesis for Metal Complexes
- Derivatives of 2-aminopyridine have been used to synthesize ligands for metal complexes. For example, the synthesis of bi- and tridentate ligands containing the 4-carboxy-1,8-naphthyrid-2-yl moiety was achieved starting from 2-aminopyridine (Zong et al., 2008).
Synthesis of Neuronal Nitric Oxide Synthase Inhibitors
- 2-Aminopyridinomethyl pyrrolidines, a class derived from 2-aminopyridine, have been synthesized as potent and selective neuronal nitric oxide synthase inhibitors. This involved optimizing reactions and exploring debenzylated derivatives (Ji et al., 2012).
Development of Fluorescent Chemosensors
- Novel 2-aminopyridine-3-carbonitrile derivatives have been discovered as dual-responsive fluorescent chemosensors for Fe3+ ions and picric acid, demonstrating the application of 2-aminopyridine derivatives in sensitive detection technologies (Shylaja et al., 2020).
Antiretroviral Compounds in HIV-1 Treatment
- 2-(Quinolin-3-yl)-acetic-acid derivatives, structurally related to 2-aminopyridines, have been identified as allosteric inhibitors of HIV-1 integrase, showing potential as antiretroviral compounds (Kessl et al., 2012).
properties
IUPAC Name |
2-(2-aminopyridin-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c8-7-5(4-6(10)11)2-1-3-9-7/h1-3H,4H2,(H2,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIOPEJHJRPVVDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201307332 |
Source
|
| Record name | 2-Amino-3-pyridineacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201307332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Aminopyridin-3-yl)acetic acid | |
CAS RN |
101860-97-3 |
Source
|
| Record name | 2-Amino-3-pyridineacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101860-97-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-3-pyridineacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201307332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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